Cas no 918639-45-9 (Benzaldehyde, 2,4-dihydroxy-6-(1E,3E)-1,3-pentadien-1-yl-)

• Product Name: Benzaldehyde, 2,4-dihydroxy-6-(1E,3E)-1,3-pentadien-1-yl-
• CAS No: 918639-45-9
• MF: C₁₂H₁₂O₃
• MW: 204.221883773804
• CID: 772323
• PubChem ID: 71426631
• Update Time: 2025-04-19

Benzaldehyde, 2,4-dihydroxy-6-(1E,3E)-1,3-pentadien-1-yl- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2,4-dihydroxy-6-(1E,3E)-1,3-pentadien-1-yl-
• 2,4-dihydroxy-6-penta-1,3-dienylbenzaldehyde
• 918639-45-9
• 2,4-Dihydroxy-6-(penta-1,3-dien-1-yl)benzaldehyde
• DTXSID30845385

• Inchi： 1S/C12H12O3/c1-2-3-4-5-9-6-10(14)7-12(15)11(9)8-13/h2-8,14-15H,1H3
• InChI Key： OCJOUESZDWTZOX-UHFFFAOYSA-N
• SMILES： OC1=CC(=CC(C=CC=CC)=C1C=O)O

Computed Properties

• Exact Mass: 204.078644241g/mol
• Monoisotopic Mass: 204.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 2.9
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Hydroxybenzaldehydes